2-(4-phenylpiperazin-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-phenylpiperazin-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H22N4OS/c26-20(23-21-22-19(16-27-21)17-7-3-1-4-8-17)15-24-11-13-25(14-12-24)18-9-5-2-6-10-18/h1-10,16H,11-15H2,(H,22,23,26)
• InChI Key: QHPQGQRBITXROR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=NC(=CS2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound often involves the reaction of 1-phenylpiperazine with 2-chloro-N-(pyrazin-2-yl)acetamide in the presence of sodium hydroxide. This reaction pathway is utilized to create derivatives that have shown notable activities in biological evaluations (Nayak et al., 2014). Furthermore, synthesis pathways incorporating different aryl or aralkyl substituents have been explored to evaluate their antimicrobial and anticholinesterase activities, highlighting the compound's versatility in derivative formation (Yurttaş et al., 2015).

Molecular Structure Analysis

Molecular structure analysis of this compound and its derivatives reveals critical insights into their geometry and intermolecular interactions. For instance, a study demonstrated that the phenyl ring in the molecule is oriented at specific angles with respect to the thiazole ring, which influences the compound's reactivity and interaction patterns (Saravanan et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving this compound are predominantly centered around its functional groups, which play a significant role in its biological activities. Its reactivity with various agents leads to the formation of derivatives with enhanced or specific biological functions. For example, derivatives synthesized by reacting with phenoxyacetyl chloride showed promising antimicrobial activity against a range of plant fungi and bacteria, indicating the compound's potential as a scaffold for developing antimicrobial agents (Liao et al., 2017).

Physical Properties Analysis

The physical properties of this compound, including solubility, melting point, and crystalline structure, are crucial for its application in research and development. The compound's crystalline structure, as discussed earlier, plays a significant role in its interaction mechanism and efficacy as a biological agent.

Chemical Properties Analysis

The chemical properties, such as pKa and stability, of 2-(4-phenylpiperazin-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide and its derivatives have been extensively studied to understand their behavior in biological systems. Studies have determined the acidity constants of these acetamide derivatives, providing insight into their reactivity and interaction with biological molecules (Duran & Canbaz, 2013).